Cas no 1427399-09-4 (2,5-dibromo-7-fluoro-1,3-benzothiazole)

• Product Name: 2,5-dibromo-7-fluoro-1,3-benzothiazole
• CAS No: 1427399-09-4
• MF: C₇H₂Br₂FNS
• MW: 310.968882083893
• CID: 6360324
• PubChem ID: 130063382
• Update Time: 2025-05-28

2,5-dibromo-7-fluoro-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• 2,5-dibromo-7-fluoro-1,3-benzothiazole
• EN300-23613957
• 1427399-09-4

• Inchi： 1S/C7H2Br2FNS/c8-3-1-4(10)6-5(2-3)11-7(9)12-6/h1-2H
• InChI Key： AXHFARHWSQWPRT-UHFFFAOYSA-N
• SMILES： BrC1C=C(C2=C(C=1)N=C(S2)Br)F

Computed Properties

• Exact Mass: 310.82382g/mol
• Monoisotopic Mass: 308.82587g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 41.1Ų

Additional information on 2,5-dibromo-7-fluoro-1,3-benzothiazole

Comprehensive Overview of 2,5-Dibromo-7-fluoro-1,3-benzothiazole (CAS No. 1427399-09-4)

2,5-Dibromo-7-fluoro-1,3-benzothiazole (CAS No. 1427399-09-4) is a halogenated benzothiazole derivative that has garnered significant attention in the fields of organic synthesis, pharmaceuticals, and material science. This compound, characterized by its unique molecular structure, serves as a versatile intermediate in the development of advanced materials and bioactive molecules. Its bromine and fluorine substituents enhance its reactivity, making it a valuable building block for researchers exploring heterocyclic chemistry and drug discovery.

In recent years, the demand for halogenated benzothiazoles like 2,5-dibromo-7-fluoro-1,3-benzothiazole has surged due to their applications in fluorescence probes, agrochemicals, and electronic materials. The compound's electron-withdrawing properties and thermal stability make it particularly useful in designing OLEDs (organic light-emitting diodes) and photovoltaic devices, aligning with the global push for sustainable energy solutions. Researchers are also investigating its potential in antimicrobial and anticancer agents, as the benzothiazole core is known for its bioactive potential.

The synthesis of 2,5-dibromo-7-fluoro-1,3-benzothiazole typically involves halogenation reactions of precursor molecules, followed by purification via column chromatography or recrystallization. Its CAS registry number (1427399-09-4) ensures precise identification in chemical databases, facilitating procurement and regulatory compliance. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to verify its purity and structural integrity, which are critical for industrial and academic applications.

From an environmental perspective, the compound's halogenated nature raises questions about its biodegradability and eco-toxicity, topics increasingly relevant in green chemistry discussions. Innovations in catalytic processes and solvent-free synthesis are being explored to minimize waste and energy consumption during production. These advancements align with the United Nations Sustainable Development Goals (SDGs), particularly those targeting responsible consumption and climate action.

In the pharmaceutical sector, 2,5-dibromo-7-fluoro-1,3-benzothiazole is studied for its role in modulating enzyme inhibition and receptor binding. Its structural analogs have shown promise in treating neurodegenerative diseases and inflammatory disorders, areas of high interest in precision medicine. The compound's lipophilicity and bioavailability are key factors under investigation to optimize its therapeutic potential.

For researchers and manufacturers, sourcing high-quality 2,5-dibromo-7-fluoro-1,3-benzothiazole (CAS 1427399-09-4) requires collaboration with reputable suppliers who adhere to Good Manufacturing Practices (GMP). Storage recommendations typically include anhydrous conditions and light-sensitive packaging to preserve stability. As the scientific community continues to explore its applications, this compound remains a focal point in cutting-edge research and industrial innovation.